Cas no 2171424-95-4 (1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methoxypyrrolidine-3-carboxylic acid)

• Product Name: 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methoxypyrrolidine-3-carboxylic acid
• CAS No: 2171424-95-4
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 5767417
• PubChem ID: 165511288
• Update Time: 2025-10-28

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methoxypyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-4-methoxypyrrolidine-3-carboxylic acid
• 2171424-95-4
• EN300-1545352
• 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methoxypyrrolidine-3-carboxylic acid

• Inchi： 1S/C24H26N2O6/c1-14(22(27)26-11-19(23(28)29)21(12-26)31-2)25-24(30)32-13-20-17-9-5-3-7-15(17)16-8-4-6-10-18(16)20/h3-10,14,19-21H,11-13H2,1-2H3,(H,25,30)(H,28,29)/t14-,19?,21?/m0/s1
• InChI Key： OWKXDOSLEDRFEU-ZENHMJIWSA-N
• SMILES： O(C)C1CN(C([C@H](C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105Ų

Additional information on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methoxypyrrolidine-3-carboxylic acid

Research Brief on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methoxypyrrolidine-3-carboxylic acid (CAS: 2171424-95-4)

In recent years, the compound 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methoxypyrrolidine-3-carboxylic acid (CAS: 2171424-95-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and peptide synthesis. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the methoxypyrrolidine moiety makes it a valuable intermediate in the synthesis of complex bioactive molecules.

Recent studies have focused on the synthesis and optimization of this compound to enhance its utility in solid-phase peptide synthesis (SPPS). Researchers have reported improved yields and purity through the use of novel coupling reagents and optimized reaction conditions. The compound's stability under various conditions has also been a subject of investigation, with findings suggesting its robustness in both acidic and basic environments, making it suitable for a wide range of synthetic applications.

One of the key areas of interest is the role of this compound in the development of peptide-based therapeutics. Its structural attributes allow for the efficient incorporation of unnatural amino acids into peptide chains, thereby expanding the scope of peptide drug design. Recent publications have highlighted its use in the synthesis of antimicrobial peptides and enzyme inhibitors, demonstrating its versatility and importance in modern medicinal chemistry.

Furthermore, the compound's mechanism of action and interactions with biological targets have been explored through computational modeling and in vitro assays. These studies have provided insights into its binding affinity and selectivity, which are critical for the design of next-generation therapeutics. The data suggest that modifications to the methoxypyrrolidine moiety could further enhance its pharmacological properties.

In conclusion, 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methoxypyrrolidine-3-carboxylic acid (CAS: 2171424-95-4) represents a valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis and drug development continue to expand, driven by ongoing research and technological advancements. Future studies are expected to explore its potential in targeted drug delivery and personalized medicine, further solidifying its role in the field.